3-(5-Ethoxypiperidin-3-yl)propanoic acid

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 3-(5-ethoxypiperidin-3-yl)propanoic acid
• InChI: InChI=1S/C10H19NO3/c1-2-14-9-5-8(6-11-7-9)3-4-10(12)13/h8-9,11H,2-7H2,1H3,(H,12,13)
• InChI Key: YLRPSXABHRJJHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(CNC1)CCC(=O)O

Description

3-(5-Ethoxypiperidin-3-yl)propanoic acid is a piperidine derivative featuring an ethoxy substituent at the 5-position of the piperidine ring and a propanoic acid moiety at the 3-position. The ethoxy group may enhance lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethoxypiperidin-3-yl)propanoic acid typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Ethoxy Group: The ethoxy group is introduced via an etherification reaction, often using ethyl alcohol and a suitable catalyst.

Attachment of the Propanoic Acid Moiety:

Industrial Production Methods

Industrial production of 3-(5-Ethoxypiperidin-3-yl)propanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

Batch or Continuous Flow Reactors: To control reaction parameters such as temperature, pressure, and reaction time.

Purification Techniques: Such as crystallization, distillation, or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethoxypiperidin-3-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The ethoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(5-Ethoxypiperidin-3-yl)propanoic acid has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(5-Ethoxypiperidin-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Binding to Receptors: Interaction with specific receptors in biological systems, leading to a cascade of biochemical events.

Enzyme Inhibition: Inhibition of key enzymes involved in metabolic pathways.

Signal Transduction: Modulation of signal transduction pathways, affecting cellular responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Property Differences

• Aromatic vs. Aliphatic Substituents : Aromatic derivatives (e.g., and ) demonstrate bioactivity linked to electron-rich rings, enabling interactions with enzymes or receptors. In contrast, aliphatic substituents (e.g., ethoxy-piperidine) may enhance bioavailability but require further validation .
• Functional Group Modifications : The presence of sulfamoyl () or dioxopyrrolidine () groups alters reactivity and toxicity profiles. For instance, sulfamoyl derivatives are prone to halogenation, enabling diversification , while dioxopyrrolidine introduces steric and electronic effects that limit biocompatibility .
• Fluorinated Derivatives: Perfluorinated propanoic acids () exhibit exceptional chemical stability and persistence, making them relevant in industrial applications but raising environmental concerns .

Biological Activity

3-(5-Ethoxypiperidin-3-yl)propanoic acid is a compound of increasing interest in pharmacological research due to its potential therapeutic applications. This article provides an overview of its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₅NO₂
• Molecular Weight : 195.25 g/mol
• CAS Number : 26371-07-3

The biological activity of 3-(5-Ethoxypiperidin-3-yl)propanoic acid can be attributed to several mechanisms:

• Neuroprotective Effects : Similar to other piperidine derivatives, this compound exhibits neuroprotective properties, likely through its ability to modulate neurotransmitter systems and reduce oxidative stress.
• MAO-B Inhibition : The compound has shown potential as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme linked to neurodegenerative diseases such as Parkinson's disease. Inhibition of MAO-B can lead to increased levels of neuroprotective neurotransmitters like dopamine.
• Antioxidant Activity : Preliminary studies suggest that 3-(5-Ethoxypiperidin-3-yl)propanoic acid may possess antioxidant properties, helping to mitigate oxidative damage in neuronal cells.

Table 1: Summary of Biological Activities

Activity Type	Description	References
Neuroprotection	Protects against oxidative stress and neurotoxicity in cell models
MAO-B Inhibition	Selectively inhibits MAO-B activity
Antioxidant Properties	Reduces oxidative damage in neuronal cells

Case Study 1: Neuroprotective Efficacy

A study investigated the neuroprotective effects of 3-(5-Ethoxypiperidin-3-yl)propanoic acid on SH-SY5Y human neuroblastoma cells exposed to oxidative stress induced by hydrogen peroxide (H₂O₂). Results indicated that the compound significantly reduced cell death and oxidative damage, suggesting its potential use in treating neurodegenerative conditions.

Case Study 2: MAO-B Inhibition

In vitro assays demonstrated that 3-(5-Ethoxypiperidin-3-yl)propanoic acid effectively inhibited MAO-B activity. The compound exhibited a dose-dependent response, with significant inhibition observed at concentrations typically achievable in therapeutic settings. This finding supports its potential application in managing Parkinson's disease symptoms.